(1R*,3S*)-7-[5-(3-hydroxy-3-methylbut-1-yn-1-yl)-2-furoyl]-7-azaspiro[3.5]nonane-1,3-diol

• IUPAC Name: [(1S,3R)-1,3-dihydroxy-7-azaspiro[3.5]nonan-7-yl]-[5-(3-hydroxy-3-methylbut-1-ynyl)furan-2-yl]methanone
• InChI: InChI=1S/C18H23NO5/c1-17(2,23)6-5-12-3-4-13(24-12)16(22)19-9-7-18(8-10-19)14(20)11-15(18)21/h3-4,14-15,20-21,23H,7-11H2,1-2H3/t14-,15+
• InChI Key: CDBIWJBDTYEQQO-GASCZTMLSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(O1)C(=O)N2CCC3(CC2)C(CC3O)O)O
• Isomeric SMILES: CC(C)(C#CC1=CC=C(O1)C(=O)N2CCC3(CC2)[C@@H](C[C@@H]3O)O)O
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

Synthesis of spirocyclic compounds typically involves key strategies such as aldol reactions, intramolecular hetero-Michael additions, and cyclization reactions to construct the complex spiro framework. For instance, the synthesis of related spirocyclic compounds has been accomplished through catalytic hydrogenation and double intramolecular hetero-Michael addition, illustrating the complexity and precision required in these chemical syntheses (Sukhorukov et al., 2008), (Aiguadé et al., 2001).

Molecular Structure Analysis

The structural analysis of spirocyclic compounds reveals non-planar rings with chair conformations, interconnected by hydrogen bonding to form one-dimensional chain structures. These features are crucial for understanding the compound's reactivity and interaction with biological targets. X-ray diffraction is often used to elucidate these structures, providing detailed insights into the arrangement of atoms within the molecule (Lin Yuan et al., 2017).

Chemical Reactions and Properties

Spirocyclic compounds participate in various chemical reactions, including aminomethylation and aldol reactions, to yield complex heterocyclic frameworks. These reactions are pivotal for modifying the compound's chemical properties and enhancing its biological activity. The versatility in reaction pathways allows for the synthesis of derivatives with potential pharmacological applications (A. Khrustaleva et al., 2018).